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Compound of Interest

Compound Name: 4-Bromo-2-chloro-D-phenylalanine

Cat. No.: B7978638

In-depth Technical Guide: 4-Bromo-2-chloro-D-
phenylalanine

A comprehensive review of available scientific literature reveals no specific biological activity
data for 4-Bromo-2-chloro-D-phenylalanine. Extensive searches of scholarly databases,
patent literature, and chemical supplier information did not yield any published studies detailing
the pharmacology, mechanism of action, or experimental evaluation of this specific di-
halogenated derivative of D-phenylalanine.

While direct information is unavailable for 4-Bromo-2-chloro-D-phenylalanine, research on
other halogenated phenylalanine analogs provides some context for its potential, albeit
speculative, biological relevance. The introduction of halogen atoms to the phenyl ring of
phenylalanine can significantly modify its biochemical properties and biological activity.

General Biological Activities of Halogenated
Phenylalanine Derivatives

Halogenation of the phenylalanine scaffold has been explored in various research areas,
leading to compounds with a range of biological activities. These activities are highly
dependent on the nature of the halogen(s), their position on the phenyl ring, and the
stereochemistry of the amino acid.

1. Enzyme Inhibition:
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Certain halogenated phenylalanine analogs have been investigated as enzyme inhibitors. For
example, p-Chlorophenylalanine is a well-known irreversible inhibitor of tryptophan
hydroxylase, the rate-limiting enzyme in serotonin biosynthesis.[1] This inhibition leads to a
depletion of serotonin in the brain, making it a valuable tool in neuroscience research to study
the roles of this neurotransmitter. While no direct evidence exists, the structural similarity of 4-
Bromo-2-chloro-D-phenylalanine suggests it could potentially interact with enzymes involved
in amino acid metabolism or neurotransmitter synthesis.

2. Amino Acid Transporter Selectivity:

The position and nature of halogen substituents on the phenyl ring of phenylalanine can
influence its affinity and selectivity for different amino acid transporters. For instance, studies
on halogenated L-phenylalanine analogs have shown that the position of the halogen can
significantly impact their interaction with the L-type amino acid transporter 1 (LAT1), a
transporter often overexpressed in cancer cells.[2] This suggests that halogenated
phenylalanines could be explored for their potential in targeted drug delivery to tumors.

3. Neuroprotective and Neuromodulatory Effects:

Some halogenated derivatives of L-phenylalanine have demonstrated neuroprotective
properties. These compounds can modulate excitatory glutamatergic synaptic transmission,
which is implicated in various neurological disorders.[3] This raises the possibility that other
halogenated phenylalanines could possess similar neuromodulatory activities.

4. Building Blocks for Novel Therapeutics:

Halogenated amino acids, including derivatives of phenylalanine, serve as important building
blocks in the synthesis of novel pharmaceutical compounds.[4] The incorporation of halogens
can alter the conformational properties, metabolic stability, and binding interactions of peptides
and small molecule drugs.

Postulated Signaling Pathway Involvement

Based on the activities of related compounds, one could speculate that if 4-Bromo-2-chloro-D-
phenylalanine were to exhibit biological activity, it might involve pathways related to amino
acid metabolism or neurotransmitter signaling. The following diagram illustrates a hypothetical
workflow for investigating such potential activities.
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Caption: Hypothetical experimental workflow for characterizing the biological activity of 4-
Bromo-2-chloro-D-phenylalanine.

Conclusion

In conclusion, there is currently no publicly available scientific information on the biological
activities of 4-Bromo-2-chloro-D-phenylalanine. While the study of other halogenated
phenylalanine derivatives provides a framework for potential areas of investigation, such as
enzyme inhibition, transporter interaction, and neuromodulation, any specific activities of the
title compound remain to be determined through future research. The lack of data precludes
the creation of quantitative data tables and detailed experimental protocols as requested. The
scientific community awaits foundational research to elucidate the potential roles of this and
other novel di-halogenated amino acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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